Cas no 100398-04-7 (Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-)

Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]- structure
100398-04-7 structure
Product Name:Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-
CAS No:100398-04-7
MF:C13H10BrNO4S
MW:356.191801548004
CID:2622911
PubChem ID:19861023
Update Time:2025-04-21

Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • DTXSID90600679
    • 4-(bromomethyl)phenyl 4-nitrophenyl sulfone
    • Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-
    • 1-(Bromomethyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
    • 1-(Bromomethyl)-4-((4-nitrophenyl)sulfonyl)benzene
    • 100398-04-7
    • SCHEMBL9587030
    • Inchi: 1S/C13H10BrNO4S/c14-9-10-1-5-12(6-2-10)20(18,19)13-7-3-11(4-8-13)15(16)17/h1-8H,9H2
    • InChI Key: BOCHNTFSFIEKPM-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 354.95139g/mol
  • Monoisotopic Mass: 354.95139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 356.19g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 88.3Ų
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